Benzyl 4-[(4-chlorophenyl)carbamoyl]piperidine-1-carboxylate

• IUPAC Name: benzyl 4-[(4-chlorophenyl)carbamoyl]piperidine-1-carboxylate
• InChI: InChI=1S/C20H21ClN2O3/c21-17-6-8-18(9-7-17)22-19(24)16-10-12-23(13-11-16)20(25)26-14-15-4-2-1-3-5-15/h1-9,16H,10-14H2,(H,22,24)
• InChI Key: UJAGASPFRZUBLS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=C(C=C2)Cl)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C20H21ClN2O3
• Molecular Weight: 372.8 g/mol

Description

Benzyl 4-[(4-chlorophenyl)carbamoyl]piperidine-1-carboxylate is a useful research compound. Its molecular formula is C20H21ClN2O3 and its molecular weight is 372.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Catalysis in Organic Synthesis : Zhang et al. (2006) demonstrated the use of a gold(I)-catalyzed intramolecular hydroamination process for the formation of piperidine derivatives, showcasing a method relevant to the synthesis of structures similar to Benzyl 4-[(4-chlorophenyl)carbamoyl]piperidine-1-carboxylate (Zhang et al., 2006).

• Inhibitors in Steroid Biochemistry : Picard et al. (2000) reported the synthesis of N-substituted piperidine-4-(benzylidene-4-carboxylic acids) and evaluated them as inhibitors of steroid-5alpha-reductase, an enzyme implicated in various physiological processes (Picard et al., 2000).

• Cholinesterase Inhibition : Pizova et al. (2017) prepared a series of benzyl (2S)-2-(arylcarbamoyl)pyrrolidine-1-carboxylates and tested them for their ability to inhibit acetylcholinesterase, which is significant in the context of neurodegenerative diseases (Pizova et al., 2017).

• Anti-HIV Activity : Imamura et al. (2006) explored the incorporation of a carbamoyl group into the phenyl ring of piperidine derivatives for the development of potent anti-HIV agents (Imamura et al., 2006).

• Synthesis of Novel Compounds : Yamashita et al. (2015) investigated routes for synthesizing stereoisomers of piperidine compounds, which is relevant for the development of pharmaceuticals and other biologically active molecules (Yamashita et al., 2015).

• Antibacterial Activity : Anusevičius et al. (2014) studied the cyclization reactions of related compounds and their potential antibacterial properties (Anusevičius et al., 2014).

• Antimicrobial Functionality : Okasha et al. (2022) synthesized a compound structurally similar to Benzyl 4-[(4-chlorophenyl)carbamoyl]piperidine-1-carboxylate and evaluated its antimicrobial activities (Okasha et al., 2022).